Cas no 824969-42-8 (Oxazole, 2-(1-methylethyl)-4,5-dipropoxy-)

• Product Name: Oxazole, 2-(1-methylethyl)-4,5-dipropoxy-
• CAS No: 824969-42-8
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 689597
• PubChem ID: 71418288
• Update Time: 2025-04-19

Oxazole, 2-(1-methylethyl)-4,5-dipropoxy- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2-(1-methylethyl)-4,5-dipropoxy-
• 2-propan-2-yl-4,5-dipropoxy-1,3-oxazole
• DTXSID50837606
• 824969-42-8
• 2-(Propan-2-yl)-4,5-dipropoxy-1,3-oxazole

• Inchi： 1S/C12H21NO3/c1-5-7-14-11-12(15-8-6-2)16-10(13-11)9(3)4/h9H,5-8H2,1-4H3
• InChI Key： WFFAGXLSLPCTCK-UHFFFAOYSA-N
• SMILES： O1C(=C(N=C1C(C)C)OCCC)OCCC

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 44.5Ų